Cas no 301173-41-1 (2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1))

• Product Name: 2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1)
• CAS No: 301173-41-1
• MF: C₁₄H₁₉BrN₂S
• MW: 327.283061265945
• CID: 298997
• PubChem ID: 2727810
• Update Time: 2025-04-19

2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine,5-methyl-4-[4-(2-methylpropyl)phenyl]-, hydrobromide (1:1)
• 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine,hydrobromide
• 4-(4-isobutylphenyl)-5-methyl-1,3-thiazol-2-amine hydrobromide
• 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine;hydrobromide
• 301173-41-1
• 2-Amino-5-(4-isobutylphenyl)-4-methylthiazole hydrobromide
• DTXSID30369470
• 5-methyl-4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine Hydrobromide
• 4-(4-Isobutylphenyl)-5-methylthiazol-2-amine hydrobromide

• Inchi： 1S/C14H18N2S.BrH/c1-9(2)8-11-4-6-12(7-5-11)13-10(3)17-14(15)16-13;/h4-7,9H,8H2,1-3H3,(H2,15,16);1H
• InChI Key： FHIHQEJBDJPDTF-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 326.04500
• Monoisotopic Mass: 326.04523g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15000
• LogP: 5.43850